Cas no 1904203-45-7 (2-(1,2-benzoxazol-3-yl)-N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylacetamide)

2-(1,2-benzoxazol-3-yl)-N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylacetamide structure
1904203-45-7 structure
Product Name:2-(1,2-benzoxazol-3-yl)-N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylacetamide
CAS No:1904203-45-7
MF:C19H25N5O3
MW:371.433503866196
CID:6089254
PubChem ID:168003516
Update Time:2025-07-16

2-(1,2-benzoxazol-3-yl)-N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(1,2-benzoxazol-3-yl)-N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylacetamide
    • 1904203-45-7
    • 2-(1,2-benzoxazol-3-yl)-N-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]acetamide
    • Inchi: 1S/C19H25N5O3/c1-12-10-17(25)22-19(20-12)24-8-6-13(7-9-24)21-18(26)11-15-14-4-2-3-5-16(14)27-23-15/h2-5,12-13,19-20H,6-11H2,1H3,(H,21,26)(H,22,25)
    • InChI Key: CSKBJKHIBSFAKV-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)NC(N1)N1CCC(CC1)NC(CC1C2C=CC=CC=2ON=1)=O

Computed Properties

  • Exact Mass: 371.19573968g/mol
  • Monoisotopic Mass: 371.19573968g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 552
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 99.5Ų

2-(1,2-benzoxazol-3-yl)-N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6524-1648-2μmol
2-(1,2-benzoxazol-3-yl)-N-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]acetamide
1904203-45-7
2μmol
$57.0 2023-09-08
Life Chemicals
F6524-1648-5μmol
2-(1,2-benzoxazol-3-yl)-N-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]acetamide
1904203-45-7
5μmol
$63.0 2023-09-08
Life Chemicals
F6524-1648-10μmol
2-(1,2-benzoxazol-3-yl)-N-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]acetamide
1904203-45-7
10μmol
$69.0 2023-09-08
Life Chemicals
F6524-1648-20μmol
2-(1,2-benzoxazol-3-yl)-N-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]acetamide
1904203-45-7
20μmol
$79.0 2023-09-08
Life Chemicals
F6524-1648-1mg
2-(1,2-benzoxazol-3-yl)-N-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]acetamide
1904203-45-7
1mg
$54.0 2023-09-08
Life Chemicals
F6524-1648-2mg
2-(1,2-benzoxazol-3-yl)-N-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]acetamide
1904203-45-7
2mg
$59.0 2023-09-08
Life Chemicals
F6524-1648-3mg
2-(1,2-benzoxazol-3-yl)-N-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]acetamide
1904203-45-7
3mg
$63.0 2023-09-08
Life Chemicals
F6524-1648-4mg
2-(1,2-benzoxazol-3-yl)-N-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]acetamide
1904203-45-7
4mg
$66.0 2023-09-08
Life Chemicals
F6524-1648-5mg
2-(1,2-benzoxazol-3-yl)-N-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]acetamide
1904203-45-7
5mg
$69.0 2023-09-08
Life Chemicals
F6524-1648-10mg
2-(1,2-benzoxazol-3-yl)-N-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]acetamide
1904203-45-7
10mg
$79.0 2023-09-08

Additional information on 2-(1,2-benzoxazol-3-yl)-N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylacetamide

Introduction to 2-(1,2-benzoxazol-3-yl)-N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylacetamide (CAS No. 1904203-45-7)

2-(1,2-benzoxazol-3-yl)-N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylacetamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1904203-45-7, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 2-(1,2-benzoxazol-3-yl)-N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylacetamide is characterized by the presence of several key functional groups, including a benzoxazole moiety and a piperidine ring. These structural elements contribute to its potential pharmacological interactions, particularly in the context of targeting specific biological pathways. The benzoxazole ring is known for its role in various bioactive molecules, often serving as a scaffold for compounds with antimicrobial, anti-inflammatory, and anticancer properties.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The combination of a benzoxazole and piperidine moiety in 2-(1,2-benzoxazol-3-yl)-N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-y acetamide suggests potential applications in modulating enzyme activities and receptor interactions. This compound has been studied for its ability to interact with enzymes involved in cellular signaling pathways, which are often dysregulated in diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of 2-(1,2-benzoxazol -3 -yl)-N -1 -(4 -methyl -6 -oxo -1 ,6 -dihydropyrimidin -2 -yl)piperidin -4 - y lacetamide is its structural versatility. The presence of multiple reactive sites allows for modifications that can enhance its pharmacological profile. Researchers have explored derivatives of this compound to optimize its solubility, bioavailability, and target specificity. These modifications are crucial for improving the compound's efficacy and minimizing potential side effects.

In the context of current research trends, 2-(1,2-benzoxazol -3 -yl)-N -1 -(4 -methyl -6 -oxo -1 ,6 -dihydropyrimidin -2 -yl)piperidin -4 - y lacetamide has been investigated for its potential role in addressing emerging therapeutic challenges. The growing resistance to conventional drugs has prompted the search for novel compounds with unique mechanisms of action. This compound's ability to interact with multiple targets makes it an attractive candidate for developing next-generation therapeutics.

The synthesis of 2-(1,2-benzoxazol -3 -yl)-N -1 -(4 -methyl -6 -oxo -1 ,6 -dihydropyrimidin -2 -yl)piperidin -4 - y lacetamide involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the preparation of key intermediates such as 1,2-benzoxazole derivatives and pyrimidine-based structures. These intermediates are then coupled through condensation reactions to form the final product. The precision required in these synthetic steps underscores the compound's complexity and the sophistication of modern pharmaceutical chemistry.

From a pharmacological perspective, 2-(1,2-benzoxazol – 3 – yl)-N – 1 – (4 – methyl – 6 – oxo – 1 ,6 – dihydropyrimidin – 2 – yl)piperidin – 4 – y lacetamide has shown promise in preclinical studies. These studies have demonstrated its ability to inhibit specific enzymes and modulate cellular pathways associated with various diseases. For instance, it has been observed to exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. Additionally, its anti-inflammatory properties have been noted in models of chronic inflammation.

The development of CAS No. 1904203–45–7 into a viable therapeutic agent is still in progress. However, the preliminary findings are encouraging enough to warrant further investigation. Researchers are exploring various formulations and delivery systems to enhance its therapeutic potential. The compound's compatibility with different drug delivery technologies makes it adaptable to multiple therapeutic modalities.

The future prospects for CAS No. 1904203–45–7 are bright given its unique structural features and promising biological activities. As drug discovery continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs. The integration of computational chemistry and high-throughput screening techniques will further accelerate the development process by enabling rapid identification of potential lead compounds.

In conclusion,CAS No 1904203–45–7, also known as [product name],is a structurally complex and biologically active compound with significant potential in pharmaceutical research . Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutics for various diseases.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD